BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to 1,3-Difluoro-5-
propylbenzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Difluoro-5-propylbenzene

Cat. No.: B062478

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 183245-00-3

Core Data Summary

1,3-Difluoro-5-propylbenzene is a fluorinated aromatic compound recognized for its utility as
a key intermediate in the synthesis of complex molecules, particularly in the pharmaceutical
and advanced materials sectors.[1] Its chemical structure, featuring a propyl chain and two
fluorine atoms in a meta-disposition on the benzene ring, imparts unique properties that are
advantageous for drug design and material science.[1] The fluorine atoms can enhance
metabolic stability, improve lipophilicity, and modulate the electronic properties of the molecule,
making it a valuable building block for creating novel therapeutic agents and high-performance
materials.[1]
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Property Value Reference

CAS Number 183245-00-3 [2]

Molecular Formula CoH1oF2 [2]

Molecular Weight 156.17 g/mol [2]
Colorless to almost colorless

Appearance o [1]
clear liquid

Boiling Point 170 °C [1]

Density 1.05 g/cm3 [1]

Refractive Index n20/D 1.45 [1]
AXTNQJIKYTXEYRM-

InChlKey [2]
UHFFFAOYSA-N

SMILES CCCC1=CC(=CC(=CL)F)F [2]

Synthesis and Experimental Protocols

While a direct, peer-reviewed synthesis protocol for 1,3-Difluoro-5-propylbenzene is not

readily available in the searched literature, a plausible and commonly employed synthetic route

can be devised based on established organometallic reactions. A logical approach involves a

Grignard reaction, a powerful tool for forming carbon-carbon bonds. This proposed synthesis

starts with the commercially available 1-bromo-3,5-difluorobenzene.

Proposed Synthesis Workflow

The synthesis can be conceptualized as a two-step process: the formation of a Grignard

reagent from 1-bromo-3,5-difluorobenzene, followed by its reaction with a propyl-containing

electrophile.
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Caption: Proposed Grignard reaction workflow for the synthesis of 1,3-Difluoro-5-

propylbenzene.

Detailed Experimental Protocol (Hypothetical)

This protocol is based on standard procedures for Grignard reactions and should be adapted

and optimized under appropriate laboratory conditions.

Materials:

e 1-Bromo-3,5-difluorobenzene

e Magnesium turnings

e 1-Bromopropane
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e Anhydrous diethyl ether

« lodine crystal (for initiation)

e Saturated aqueous ammonium chloride solution
e Anhydrous magnesium sulfate

o Standard laboratory glassware for air-sensitive reactions (e.g., Schlenk line, oven-dried
flasks)

Procedure:
o Preparation of the Grignard Reagent:

o In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a
dropping funnel, and a nitrogen inlet, place magnesium turnings.

o Add a small crystal of iodine to the flask.

o In the dropping funnel, place a solution of 1-bromo-3,5-difluorobenzene in anhydrous
diethyl ether.

o Add a small amount of the halide solution to the magnesium turnings. The reaction is
initiated when the color of the iodine disappears and bubbling is observed. Gentle heating
may be required.

o Once the reaction has started, add the remaining 1-bromo-3,5-difluorobenzene solution
dropwise at a rate that maintains a gentle reflux.

o After the addition is complete, continue to stir the reaction mixture at room temperature
until most of the magnesium has been consumed.

o Alkylation Reaction:

o Cool the freshly prepared Grignard reagent in an ice bath.
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o Add a solution of 1-bromopropane in anhydrous diethyl ether dropwise via the dropping
funnel.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours.

o Work-up and Purification:

o Cool the reaction mixture in an ice bath and quench by the slow, dropwise addition of a
saturated aqueous ammonium chloride solution.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl
ether.

o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.
o Filter the drying agent and remove the solvent under reduced pressure.

o The crude product can be purified by fractional distillation under reduced pressure to yield
pure 1,3-Difluoro-5-propylbenzene.

Applications in Research and Drug Development

The unique structural features of 1,3-Difluoro-5-propylbenzene make it a valuable building
block in medicinal chemistry and material science. The presence of fluorine atoms can
significantly alter the pharmacokinetic and pharmacodynamic properties of a drug candidate.
For instance, fluorination can block metabolic pathways, thereby increasing the half-life of a
drug.[3]

While specific examples of multi-step syntheses starting from 1,3-Difluoro-5-propylbenzene
are not detailed in the available search results, its utility as an intermediate is highlighted.[1] A
logical application would be in the synthesis of more complex molecules where the
difluoropropylphenyl moiety is a key pharmacophore.

Hypothetical Experimental Workflow in Drug Discovery

This diagram illustrates a general workflow where 1,3-Difluoro-5-propylbenzene could be
utilized in a drug discovery program.
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Caption: A generalized workflow for the use of 1,3-Difluoro-5-propylbenzene in a drug
discovery cascade.

Signaling Pathways

Currently, there is no available information in the searched literature that directly links 1,3-
Difluoro-5-propylbenzene or its immediate derivatives to specific signaling pathways. Its role
is primarily established as a synthetic intermediate.[1] The biological activity of any final
compound derived from this building block would be highly dependent on the other functional
groups and structural motifs introduced during a multi-step synthesis. Further research would
be required to investigate the biological effects of any novel compounds synthesized using 1,3-
Difluoro-5-propylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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